Cas no 39190-96-0 ((4-methylphenyl)methyl(propyl)amine)

(4-methylphenyl)methyl(propyl)amine Properties

Names and Identifiers

• Benzenemethanamine,4-methyl-N-propyl-
• N-(4-METHYLBENZYL)-N-PROPYLAMINE
• N-[(4-methylphenyl)methyl]propan-1-amine
• SCHEMBL6397368
• AKOS000201081
• 39190-96-0
• DTXSID70405881
• N-(4-Methylbenzyl)propan-1-amine
• C78190
• EN300-12084
• SB75809
• [(4-methylphenyl)methyl](propyl)amine
• MFCD04503863
• +Expand

• InChIKey： KEPDRVSVMRMGCR-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H17N/c1-3-8-12-9-11-6-4-10(2)5-7-11/h4-7,12H,3,8-9H2,1-2H3
• SMILES： CCCNCC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 163.13621
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 163.136099547g/mol
• Heavy Atom Count: 12
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03
• Boiling Point: 234.6±9.0 °C at 760 mmHg
• Melting Point: 238-245 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C
• Flash Point: 94.8±10.9 °C
• Density: 0.9±0.1 g/cm3